Cas no 4403-89-8 (Acid Blue 47)

• Product Name: Acid Blue 47
• CAS No: 4403-89-8
• MF: C₂₂H₁₇N₂NaO₅S
• MW: 444.43555521965
• CID: 85022
• PubChem ID: 23678882
• Update Time: 2025-04-18

Acid Blue 47 Chemical and Physical Properties

Names and Identifiers

• Acid Blue 47
• SOLWAY BLUE RN
• Blue E-RL
• C.I.ACIDBLUE47
• Cyananthrol R
• Cyanthrol R
• Sandolan Blue E-RL.
• NS00082888
• C.I. 62085
• CI 62085
• Benzenesulfonic acid, 2-[(4-amino-9,10-dihydro-3-methyl-9,10-dioxo-1-anthracenyl)amino]-5-methyl-, sodium salt
• sodium;2-[(4-amino-3-methyl-9,10-dioxoanthracen-1-yl)amino]-5-methylbenzenesulfonate
• DTXSID5063443
• FT-0756823
• Acid Blue 47
• 4403-89-8
• Benzenesulfonic acid, 2-[(4-amino-9,10-dihydro-3-methyl-9,10-dioxo-1-anthracenyl)amino]-5-methyl-, monosodium salt
• Benzenesulfonic acid, 2-[(4-amino-9,10-dihydro-3-methyl-9,10-dioxo-1-anthracenyl)amino]-5-methyl-, sodium salt (1:1)
• Benzenesulfonic acid, 2-((4-amino-9,10-dihydro-3-methyl-9,10-dioxo-1-anthracenyl)amino)-5-methyl-, monosodium salt
• EINECS 224-545-0
• C.I. Acid Blue 47
• Benzenesulfonic acid, 2-((4-amino-9,10-dihydro-3-methyl-9,10-dioxo-1-anthracenyl)amino)-5-methyl-, sodium salt (1:1)
• W8RGM644MX
• Acid Leather Blue CR
• Sodium 4-((4-amino-9,10-dihydro-3-methyl-9,10-dioxo-1-anthryl)amino)toluene-3-sulphonate
• sodium 2-(4-amino-3-methyl-9,10-dioxo-9,10-dihydroanthracen-1-ylamino)-5-methylbenzenesulfonate

• Inchi： 1S/C22H18N2O5S.Na/c1-11-7-8-15(17(9-11)30(27,28)29)24-16-10-12(2)20(23)19-18(16)21(25)13-5-3-4-6-14(13)22(19)26;/h3-10,24H,23H2,1-2H3,(H,27,28,29);/q;+1/p-1
• InChI Key： BADRBIXUSUCBEG-UHFFFAOYSA-M
• SMILES： S(C1C=C(C)C=CC=1NC1C=C(C)C(=C2C(C3C=CC=CC=3C(C2=1)=O)=O)N)(=O)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 444.07600
• Monoisotopic Mass: 444.075587
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 31
• Rotatable Bond Count: 3
• Complexity: 800
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 138

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 137.77000
• LogP: 5.04370

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Anthracenes Anthraquinones
• Anthraquinones